[3-(Benzimidazol-1-yl)azetidin-1-yl]-pyridin-4-ylmethanone

• IUPAC Name: [3-(benzimidazol-1-yl)azetidin-1-yl]-pyridin-4-ylmethanone
• InChI: InChI=1S/C16H14N4O/c21-16(12-5-7-17-8-6-12)19-9-13(10-19)20-11-18-14-3-1-2-4-15(14)20/h1-8,11,13H,9-10H2
• InChI Key: AVPFXYMYXIKLCF-UHFFFAOYSA-N
• Canonical SMILES: C1C(CN1C(=O)C2=CC=NC=C2)N3C=NC4=CC=CC=C43
• Molecular Formula: C16H14N4O
• Molecular Weight: 278.31 g/mol

Description

“[3-(Benzimidazol-1-yl)azetidin-1-yl]-pyridin-4-ylmethanone” is a chemical compound that contains a benzimidazole moiety. Benzimidazole is a key component in a variety of heterocyclic scaffolds that derive the biological functioning of essential molecules. It has a skeletal resemblance with naturally appearing nucleotides, and its analogues have exhibited numerous medicinal and pharmacological performances.

Synthesis Analysis

The synthesis of benzimidazole derivatives usually involves two steps. The first step is the construction of a desired benzene ring containing 1-2 diamino groups. This is followed by the ring closure of the compound (o-phenylenediamine) to construct the imidazole ring. In many cases, this ring closure is the final step in the synthesis of the desired benzimidazoles.

Molecular Structure Analysis

The molecular structure of benzimidazole derivatives, including “[3-(Benzimidazol-1-yl)azetidin-1-yl]-pyridin-4-ylmethanone”, is characterized by a benzimidazole moiety. This moiety plays a key role in the biological functioning of essential molecules.

Chemical Reactions Analysis

Benzimidazole is a base and can be deprotonated with stronger bases. It also serves as a ligand in coordination chemistry. The imine can be alkylated.

Physical And Chemical Properties Analysis

Benzimidazole is a white or colorless solid that is highly soluble in water and other polar solvents. It has a molar mass of 118.139 g·mol−1 and a melting point of 170 to 172 °C.

Mechanism of Action

The mechanism of action of benzimidazole derivatives is diverse, as they exhibit numerous medicinal and pharmacological performances. They are appraised as a promising class of bioactive molecules which endorse diverse actions like antiprotozoal, antimicrobial, antimalarial, anti-helminthic, anti-inflammatory, anti-mycobacterial, antiviral, and antiparasitic.

Future Directions

Benzimidazole derivatives have recognized paramount responses in recent years and are an enormously important pharmacophoric heterocyclic moieties in recent drug innovations and medicinal chemistry. This suggests that “[3-(Benzimidazol-1-yl)azetidin-1-yl]-pyridin-4-ylmethanone” and similar compounds may have potential for future research and development in the field of medicinal chemistry.